Cas no 2326524-89-2 (4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole)

• Product Name: 4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole
• CAS No: 2326524-89-2
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 6630529
• PubChem ID: 138610934
• Update Time: 2026-03-12

4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 2326524-89-2
• 4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole
• SCHEMBL20974448
• SQCNOGCCWZQIPI-UHFFFAOYSA-N
• 1H-Indazole, 4-bromo-6-methyl-5-(trifluoromethyl)-
• G18912
• DB-167506

• Inchi： 1S/C9H6BrF3N2/c1-4-2-6-5(3-14-15-6)8(10)7(4)9(11,12)13/h2-3H,1H3,(H,14,15)
• InChI Key： SQCNOGCCWZQIPI-UHFFFAOYSA-N
• SMILES： BrC1C2C=NNC=2C=C(C)C=1C(F)(F)F

Computed Properties

• Exact Mass: 277.96665g/mol
• Monoisotopic Mass: 277.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.732±0.06 g/cm3(Predicted)
• Boiling Point: 333.6±37.0 °C(Predicted)
• pka: 11.86±0.40(Predicted)

Additional information on 4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole

Comprehensive Overview of 4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole (CAS No. 2326524-89-2)

4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With the CAS registry number 2326524-89-2, this compound belongs to the indazole family, a class of molecules known for their diverse biological activities. The presence of bromo, methyl, and trifluoromethyl substituents enhances its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural features, which make it a promising candidate for modulating enzyme activity and receptor binding.

In recent years, the demand for trifluoromethylated indazole derivatives has surged due to their role in developing kinase inhibitors and anticancer agents. The 4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole scaffold is often explored in medicinal chemistry for its ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with the growing trend of precision medicine, where tailored molecular designs are critical for targeting specific disease pathways. Additionally, the compound's halogenated and fluorinated groups contribute to its utility in PET imaging and radiopharmaceuticals, addressing the rising interest in non-invasive diagnostic tools.

The synthesis of CAS No. 2326524-89-2 typically involves multi-step organic reactions, including cross-coupling and electrophilic substitution techniques. Advanced methods like microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the industry's shift toward green chemistry and sustainable practices. These innovations resonate with the global push for eco-friendly manufacturing, a topic frequently searched by professionals in chemical R&D. Furthermore, the compound's stability under various conditions makes it a reliable intermediate for high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, 4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole has potential applications in agrochemicals, particularly in designing herbicides and pesticides with enhanced selectivity. The trifluoromethyl group is known to improve lipophilicity, aiding in the penetration of plant cell membranes. This aligns with the increasing focus on sustainable agriculture and crop protection, topics dominating searches in the agrochemical sector. Its versatility also extends to material science, where it serves as a building block for organic electronic materials and liquid crystals.

Quality control and analytical characterization of CAS No. 2326524-89-2 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. These methods are frequently discussed in online forums and scientific communities, highlighting the importance of analytical validation in chemical synthesis. As the compound gains traction, suppliers and researchers alike are prioritizing batch-to-batch consistency to meet the stringent requirements of regulatory agencies.

In conclusion, 4-Bromo-6-methyl-5-(trifluoromethyl)-1H-indazole (CAS No. 2326524-89-2) represents a multifaceted compound with broad applicability across life sciences and industrial chemistry. Its unique structural attributes and compatibility with modern synthetic methodologies position it as a valuable asset in addressing contemporary challenges in drug development, agriculture, and advanced materials. As research progresses, this compound is likely to remain a focal point for innovation, driven by the evolving needs of science and technology.